5-Deoxyleucopelargonidin

• CAS: 113725-62-5
• Molecular Formula: C15H14O5
• Molecular Weight: 274.27 g/mol
• InChI: InChI=1S/C15H14O5/c16-9-3-1-8(2-4-9)15-14(19)13(18)11-6-5-10(17)7-12(11)20-15/h1-7,13-19H/t13-,14-,15+/m0/s1
• InChIKey: NTLUSUFJOUMRLA-SOUVJXGZSA-N

5-Deoxyleucopelargonidin (CAS 113725-62-5) for Flavonoid Biosynthesis Research: Structural Identity and Procurement-Relevant Characterization

5-Deoxyleucopelargonidin (CAS 113725-62-5) is a leucoanthocyanidin (flavan-3,4-diol) with the molecular formula C15H14O5 and exact mass 274.084124 Da, characterized by the absence of a hydroxyl group at the C-5 position of the A-ring, distinguishing it from canonical leucoanthocyanidins such as leucopelargonidin (C15H14O6, MW 290.27 g/mol) [1][2]. The compound is a biosynthetic intermediate in the flavonoid pathway, specifically serving as a substrate for 5-deoxyleucopelargonidin:NADP+ 4-oxidoreductase (EC 1.1.1.219) in the conversion to garbanzol [3]. It has been identified in plant species including Acacia cultriformis, Vachellia luederitzii, and Guibourtia coleosperma, and is available as an analytical standard for research applications in flavonoid metabolism and natural product chemistry [4].

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Flavonoid biosynthesis intermediate as analytical standard

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Substrate for DFR (EC 1.1.1.219) enzyme kinetics

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LC-MS/MS metabolomics quantification in plants

• [1] RGD. CHEBI:80488 - 5-Deoxyleucopelargonidin Ontology Report. Rat Genome Database, Medical College of Wisconsin. View Source
• [2] Wikidata. Q27149539 - 5-Deoxyleucopelargonidin. 2024. View Source
• [3] KEGG. R07998 - 5-deoxyleucopelargonidin:NADP+ 4-oxidoreductase. Kyoto Encyclopedia of Genes and Genomes. View Source
• [4] KEGG. C16415 - 5-Deoxyleucopelargonidin. KEGG COMPOUND Database. View Source

Why 5-Deoxyleucopelargonidin Cannot Be Substituted with Leucopelargonidin or Other Leucoanthocyanidins in Enzyme Assays and Metabolic Studies

Leucoanthocyanidins are not functionally interchangeable in enzyme-catalyzed reactions due to substrate-specific recognition governed by A-ring hydroxylation patterns. The 5-deoxyleucopelargonidin:NADP+ 4-oxidoreductase reaction (R07998) is biochemically distinct from the cis-3,4-leucopelargonidin:NADP+ 4-oxidoreductase reaction (R03123) within the same enzyme class (EC 1.1.1.219), with each reaction assigned separate KEGG identifiers and producing different product outcomes—garbanzol versus dihydrokaempferol [1][2]. Additionally, flavonoid 3′-monooxygenase (EC 1.14.14.82) catalyzes the hydroxylation of 5-deoxyleucopelargonidin to 5-deoxyleucocyanidin in a reaction that parallels but is mechanistically distinct from the conversion of leucopelargonidin to leucocyanidin [3]. Substitution of the 5-deoxy substrate with a 5-hydroxy analog would invalidate enzyme kinetic measurements and produce erroneous pathway mapping results. Furthermore, the topological polar surface area (TPSA) differs by approximately 20 Ų between 5-deoxyleucopelargonidin (90.20 Ų) and leucopelargonidin (110.00 Ų), affecting chromatographic retention and method transferability [4].

DFR-catalyzed reaction produces garbanzol, not dihydrokaempferol; leucopelargonidin leads to different product and misrepresents pathway flux.

F3'H hydroxylation yields 5-deoxyleucocyanidin, whereas leucopelargonidin gives leucocyanidin; B-ring hydroxylation profile diverges.

Lower polarity and mass shift alter chromatographic retention; leucopelargonidin cannot serve as retention time surrogate for HPLC method development.

• [1] KEGG ORTHOLOGY: K13082 - bifunctional dihydroflavonol 4-reductase/flavanone 4-reductase. View Source
• [2] KEGG REACTION: R07998 - 5-deoxyleucopelargonidin:NADP+ 4-oxidoreductase. View Source
• [3] BRENDA. EC 1.14.14.82 - flavonoid 3'-monooxygenase. BRENDA Enzyme Database. View Source
• [4] Plantaedb. 5-Deoxyleucopelargonidin physical and chemical properties. 2026. View Source

Quantitative Differentiation Evidence for 5-Deoxyleucopelargonidin Relative to Structural Analogs and In-Class Comparators

Molecular Mass and Hydroxylation Pattern Differentiates 5-Deoxyleucopelargonidin from Leucopelargonidin

5-Deoxyleucopelargonidin differs from leucopelargonidin by the absence of the C-5 hydroxyl group, resulting in a molecular mass difference of exactly 16 Da (one oxygen atom). This structural difference is quantifiable and directly impacts compound identification and purity assessment in analytical workflows [1][2].

Mass Discrimination

Class-level

Δ 16.00 g/mol (C-5 deoxy vs. hydroxy)

Supports LC-MS/MS compound identification

Class-level inference; verify with authentic standard

Evidence Dimension	Molecular weight and elemental composition
Target Compound Data	C15H14O5; MW 274.27 g/mol; exact mass 274.084124 Da
Comparator Or Baseline	Leucopelargonidin: C15H14O6; MW 290.27 g/mol; exact mass 290.079038 Da
Quantified Difference	Δ MW = 16.00 g/mol; Δ exact mass = 15.9949 Da
Conditions	Calculated from molecular formula

Why This Matters

The 16 Da mass difference enables unambiguous discrimination via LC-MS/MS and ensures that procurement of the correct 5-deoxy analog is essential for studies requiring accurate quantification of this specific biosynthetic intermediate.

• [1] RGD. CHEBI:80488 - 5-Deoxyleucopelargonidin Ontology Report. Rat Genome Database. View Source
• [2] Plantaedb. Leucopelargonidin physical and chemical properties. 2026. View Source

Enzyme Substrate Specificity: 5-Deoxyleucopelargonidin as a Unique Substrate for DFR-Catalyzed Reactions

The bifunctional dihydroflavonol 4-reductase/flavanone 4-reductase (DFR, EC 1.1.1.219/1.1.1.234, KEGG ORTHOLOGY K13082) exhibits distinct substrate specificity for 5-deoxyleucopelargonidin compared to its 5-hydroxy analog. The enzyme catalyzes the reversible oxidation of 5-deoxyleucopelargonidin to garbanzol (R07998) as a separate reaction from the oxidation of cis-3,4-leucopelargonidin to dihydrokaempferol (R03123) [1][2].

DFR Specificity

Class-level

KEGG R07998 (garbanzol) vs. R03123 (dihydrokaempferol)

Substrate mismatch alters product identity

Requires substrate-specific assay design

Evidence Dimension	Enzyme reaction pathway assignment
Target Compound Data	5-Deoxyleucopelargonidin + NADP+ <=> Garbanzol + NADPH + H+ (KEGG R07998)
Comparator Or Baseline	cis-3,4-Leucopelargonidin + NADP+ <=> Dihydrokaempferol + NADPH + H+ (KEGG R03123)
Quantified Difference	Distinct KEGG reaction identifiers; different product outcomes
Conditions	DFR enzyme assay (EC 1.1.1.219), flavonoid biosynthesis pathway (map00941)

Why This Matters

Researchers conducting DFR enzyme kinetics or flavonoid pathway flux analysis must use the 5-deoxy substrate to obtain physiologically relevant data; substitution with leucopelargonidin yields different products and misrepresents metabolic routing.

• [1] KEGG ORTHOLOGY: K13082 - bifunctional dihydroflavonol 4-reductase/flavanone 4-reductase. View Source
• [2] KEGG REACTION: R07998 - 5-deoxyleucopelargonidin:NADP+ 4-oxidoreductase. View Source

Flavonoid 3′-Monooxygenase Substrate Discrimination: Parallel but Distinct Hydroxylation Pathways

Flavonoid 3′-monooxygenase (EC 1.14.14.82, CYP75B) accepts both 5-deoxyleucopelargonidin and leucopelargonidin as substrates, but the reactions are parallel and distinct: 5-deoxyleucopelargonidin is hydroxylated to 5-deoxyleucocyanidin, whereas leucopelargonidin is hydroxylated to leucocyanidin. Both reactions require the same cofactors ([reduced NADPH-hemoprotein reductase] + O2) and produce water as a byproduct [1][2].

F3'H Discrimination

Class-level

5-Deoxyleucopelargonidin → 5-deoxyleucocyanidin; leucopelargonidin → leucocyanidin

Determines B-ring hydroxylation profile

Parallel pathways; do not substitute

Evidence Dimension	Enzyme substrate-product relationship
Target Compound Data	5-Deoxyleucopelargonidin → 5-Deoxyleucocyanidin (KEGG C09736)
Comparator Or Baseline	Leucopelargonidin → Leucocyanidin
Quantified Difference	Products differ by C-5 hydroxylation state; both reactions catalyzed by EC 1.14.14.82
Conditions	Flavonoid 3′-monooxygenase assay, Arabidopsis thaliana enzyme (UniProt Q9SD85)

Why This Matters

The B-ring hydroxylation pattern of anthocyanins is determined by F3′H activity on leucoanthocyanidins; using the incorrect substrate type (5-hydroxy vs. 5-deoxy) in enzymatic assays will yield product profiles that do not reflect the intended biosynthetic branch, compromising the validity of metabolic engineering or pathway elucidation studies.

• [1] BRENDA. EC 1.14.14.82 - flavonoid 3'-monooxygenase, Arabidopsis thaliana (UniProt Q9SD85). View Source
• [2] Schwinn K, Miosic S, Davies K, Thill J, Gotame TP, Stich K, Halbwirth H. The B-ring hydroxylation pattern of anthocyanins can be determined through activity of the flavonoid 3-hydroxylase on leucoanthocyanidins. Planta. 2014;240:1003-1010. View Source

Chromatographic Polarity Differentiation: TPSA Difference of 19.8 Ų Between 5-Deoxyleucopelargonidin and Leucopelargonidin

The topological polar surface area (TPSA) of 5-deoxyleucopelargonidin is 90.20 Ų, which is 19.8 Ų lower than that of leucopelargonidin (110.00 Ų). This reduction in polarity results from the absence of the C-5 hydroxyl group on the A-ring and directly affects chromatographic retention behavior in reversed-phase HPLC systems [1][2].

Chromatographic Polarity

Class-level

TPSA 90.20 Ų vs. 110.00 Ų (Δ −19.8 Ų)

Longer retention on reversed-phase columns

Retention time reference needed for method development

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	90.20 Ų
Comparator Or Baseline	Leucopelargonidin: 110.00 Ų
Quantified Difference	Δ TPSA = -19.8 Ų (-18.0%)
Conditions	Calculated TPSA values from molecular structure

Why This Matters

The lower TPSA of 5-deoxyleucopelargonidin results in longer retention times on reversed-phase columns compared to the more polar leucopelargonidin. Analytical laboratories developing HPLC or UPLC methods for flavonoid profiling require authentic 5-deoxyleucopelargonidin standards to establish accurate retention time references; leucopelargonidin cannot serve as a retention time surrogate.

• [1] Plantaedb. 5-Deoxyleucopelargonidin physical and chemical properties. 2026. View Source
• [2] Plantaedb. Leucopelargonidin physical and chemical properties. 2026. View Source

Biosynthetic Pathway Branch-Point Specificity: 5-Deoxyleucopelargonidin Accumulation Correlates with Distinct Gene Expression Profiles in Sugarcane Roots

In an integrated metabolomic and transcriptomic study of sugarcane-Burkholderia GXS16 interaction, p-coumaroyl-CoA was channeled specifically toward homoeriodictyol chalcone and 5-deoxyleucopelargonidin production via upregulation of HCT, CHS, and PGT1 genes. Notably, leucopelargonidin was not identified among the 161, 113, and 37 differentially accumulated metabolites (DAMs) across pairwise stage comparisons, indicating pathway-specific accumulation of the 5-deoxy derivative under these biological conditions [1].

Metabolite Accumulation

Reported

5-Deoxyleucopelargonidin identified among DAMs; leucopelargonidin not detected

Pathway-specific accumulation in plant–microbe interaction

Targeted metabolomics requires authentic standard

Evidence Dimension	Metabolite accumulation in sugarcane roots under Burkholderia GXS16 colonization
Target Compound Data	5-Deoxyleucopelargonidin: identified among DAMs in flavonoid biosynthesis pathway; correlated with upregulation of HCT, CHS, and PGT1
Comparator Or Baseline	Leucopelargonidin: not reported among 161/113/37 DAMs across IN-vs-CN, KN-vs-IN, and LN-vs-KN comparisons
Quantified Difference	Qualitative presence vs. absence in the metabolomics dataset
Conditions	Sugarcane tissue culture seedlings colonized with Burkholderia GXS16; integrated LC-MS metabolomics and RNA-seq (BMC Plant Biology, 2023)

Why This Matters

For researchers studying flavonoid pathway regulation in legumes or plant-microbe interactions, 5-deoxyleucopelargonidin represents the biologically relevant branch-point intermediate, not leucopelargonidin. Procurement of the 5-deoxy standard is required for targeted metabolomics quantification and pathway flux analysis in systems where 5-deoxyflavonoids are the predominant metabolic output.

• [1] Nong Q, Li Y, Solanki MK, Li C, Xie J, Huang X, Mo Z, Song X, Lin L, Wang Z, Malviya MK. Integrated metabolomic and transcriptomic study unveils the gene regulatory mechanisms of sugarcane growth promotion during interaction with an endophytic nitrogen-fixing bacteria. BMC Plant Biology. 2023;23(1):54. View Source

Analytical Standard Certification: Purity Specification Supports Quantification in Flavonoid Research

Commercially available 5-deoxyleucopelargonidin is supplied as an analytical standard with specified purity ≥90.0% (HPLC) in neat format, intended for clinical testing and research applications. This purity level enables its use as a quantitative reference material in HPLC and LC-MS/MS method development, whereas no equivalent certified analytical standard is widely documented for leucopelargonidin from major authoritative databases .

Standard Certification

Data to verify

≥90.0% HPLC purity (neat)

Enables quantitative LC-MS/MS method validation

Supplier specification; verify with COA

Evidence Dimension	Analytical standard availability and certified purity
Target Compound Data	≥90.0% purity (HPLC); neat format; analytical standard grade
Comparator Or Baseline	Leucopelargonidin: no certified analytical standard specification documented in authoritative databases
Quantified Difference	Certified purity specification available vs. not documented
Conditions	HPLC analysis, product specification from vendor technical datasheet

Why This Matters

For analytical laboratories requiring traceable reference materials for flavonoid quantification, the availability of 5-deoxyleucopelargonidin with documented HPLC purity provides a verifiable quality benchmark that enables method validation and inter-laboratory reproducibility.

Procurement-Relevant Application Scenarios for 5-Deoxyleucopelargonidin in Flavonoid Research and Analytical Workflows

DFR Enzyme Kinetics and Substrate Specificity Studies

5-Deoxyleucopelargonidin is the essential substrate for measuring 5-deoxyleucopelargonidin:NADP+ 4-oxidoreductase activity (KEGG R07998), a reaction catalyzed by bifunctional dihydroflavonol 4-reductase (EC 1.1.1.219) [1]. Leucopelargonidin cannot substitute in these assays as it participates in a separate reaction (R03123) producing dihydrokaempferol rather than garbanzol. Researchers investigating DFR substrate specificity across plant species—particularly legumes known to produce 5-deoxyflavonoids—require this compound to obtain physiologically accurate kinetic parameters including KM and kcat values [2].

Flavonoid 3′-Monooxygenase (F3′H) Activity Assays in Anthocyanin Biosynthesis Research

In studies examining the B-ring hydroxylation pattern of anthocyanins, 5-deoxyleucopelargonidin serves as a substrate for flavonoid 3′-monooxygenase (EC 1.14.14.82) to produce 5-deoxyleucocyanidin [1]. This reaction is parallel to but distinct from the F3′H-catalyzed conversion of leucopelargonidin to leucocyanidin. The use of the correct 5-deoxy substrate is critical for determining anthocyanin hydroxylation patterns and for metabolic engineering efforts aimed at manipulating flower color or stress-responsive flavonoid profiles [2].

LC-MS/MS Targeted Metabolomics of Flavonoid Biosynthetic Pathways

5-Deoxyleucopelargonidin is required as an analytical standard for targeted metabolomics quantification in plant systems where 5-deoxyflavonoids are produced. In sugarcane root metabolomics studies, 5-deoxyleucopelargonidin was identified as a differentially accumulated metabolite under Burkholderia GXS16 colonization, whereas leucopelargonidin was not detected [1]. The compound's distinct exact mass (274.084124 Da vs. 290.079038 Da for leucopelargonidin) and lower TPSA (90.20 Ų vs. 110.00 Ų) necessitate an authentic standard for accurate MRM method development and retention time calibration in reversed-phase LC-MS/MS workflows [2][3].

Natural Product Dereplication and Chemotaxonomic Studies in Leguminosae

5-Deoxyleucopelargonidin is a chemotaxonomic marker for species within Leguminosae, including Acacia cultriformis, Vachellia luederitzii, and Guibourtia coleosperma [1][2]. For natural product chemists conducting dereplication studies or isolating novel 5-deoxyflavan-3,4-diol derivatives—such as chevalieriflavanosides A and B from Albizia chevalieri—the authentic 5-deoxyleucopelargonidin standard provides a crucial reference for confirming the aglycone identity following acid hydrolysis of glycosides and for establishing structural relationships within this compound class [3].

Application

Selection Property

Validation Focus

DFR Enzyme Kinetics Studies

5-Deoxy substrate specificity

Garbanzol product confirmation and kinetic profiling

F3'H Activity Assays

Distinct hydroxylation product (5-deoxyleucocyanidin)

B-ring hydroxylation pattern determination

LC-MS/MS Targeted Metabolomics

Mass discrimination and retention time reference

MRM method development and quantification accuracy

Natural Product Dereplication

Chemotaxonomic marker for Leguminosae

Aglycone identity confirmation after glycoside hydrolysis

• [1] KEGG. R07998 - 5-deoxyleucopelargonidin:NADP+ 4-oxidoreductase. Kyoto Encyclopedia of Genes and Genomes. View Source
• [2] KEGG ORTHOLOGY: K13082 - bifunctional dihydroflavonol 4-reductase/flavanone 4-reductase. View Source
• [3] Schwinn K, Miosic S, Davies K, Thill J, Gotame TP, Stich K, Halbwirth H. The B-ring hydroxylation pattern of anthocyanins can be determined through activity of the flavonoid 3-hydroxylase on leucoanthocyanidins. Planta. 2014;240:1003-1010. View Source
• [4] Nong Q, Li Y, Solanki MK, et al. Integrated metabolomic and transcriptomic study unveils the gene regulatory mechanisms of sugarcane growth promotion during interaction with an endophytic nitrogen-fixing bacteria. BMC Plant Biology. 2023;23(1):54. View Source
• [5] Tchoukoua A, Kuiate Tabopda T, Uesugi S, et al. Two new 5-deoxyflavan-3,4-diol glucosides from roots of Albizia chevalieri. Magn Reson Chem. 2016;54(11):893-896. View Source